Cas no 1416626-24-8 (1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene)

• Product Name: 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene
• CAS No: 1416626-24-8
• MF: C₉H₁₀FNO₄
• MW: 215.178406238556
• CID: 4595613
• Update Time: 2025-05-20

1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(2-methoxyethoxy)-2-nitrobenzene
• 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene

• Inchi： 1S/C9H10FNO4/c1-14-4-5-15-7-2-3-8(10)9(6-7)11(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： HCMHCKQAYFJGJN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])OCCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• XLogP3: 1.7
• Topological Polar Surface Area: 64.3

Additional information on 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene

Research Brief on 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene (CAS: 1416626-24-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene (CAS: 1416626-24-8) has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene as a versatile intermediate in organic synthesis. Its electron-withdrawing nitro and fluoro groups, combined with the methoxyethoxy side chain, make it a valuable building block for the construction of complex molecules. Researchers have successfully utilized this compound in the synthesis of novel heterocyclic compounds with potential antimicrobial and anticancer properties.

In the context of drug discovery, 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene has shown promise as a precursor for the development of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific kinase pathways implicated in cancer progression. The compound's ability to undergo selective nucleophilic aromatic substitution reactions has been particularly valuable in structure-activity relationship (SAR) studies.

From a mechanistic perspective, computational modeling studies have provided insights into the molecular interactions of derivatives of 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene with biological targets. Density functional theory (DFT) calculations have revealed how the electronic properties of the nitro and fluoro substituents influence the compound's reactivity and binding affinity to protein targets.

Recent advances in synthetic methodology have improved the scalability and purity of 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene production. A 2024 patent application describes an optimized continuous flow synthesis approach that enhances yield while reducing environmental impact compared to traditional batch processes. This development is particularly significant for potential industrial-scale applications.

In biological evaluations, derivatives of 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene have demonstrated interesting pharmacological profiles. Preliminary in vitro studies show moderate inhibitory activity against certain bacterial strains and cancer cell lines, with structure-activity relationship studies ongoing to optimize potency and selectivity. The compound's lipophilicity, influenced by the methoxyethoxy moiety, appears to play a crucial role in cellular uptake and bioavailability.

Future research directions for 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene include exploration of its potential in photopharmacology, given the light-sensitive nature of the nitroaromatic moiety. Additionally, its application in the development of PROTACs (proteolysis targeting chimeras) is being investigated, leveraging its ability to form stable linkages with target proteins.

In conclusion, 1-Fluoro-4-(2-methoxyethoxy)-2-nitrobenzene (CAS: 1416626-24-8) represents a promising chemical scaffold with diverse applications in medicinal chemistry and drug development. Continued research into its synthetic applications, biological activities, and mechanism of action is expected to yield valuable insights and potential therapeutic candidates in the coming years.